Cas no 38229-29-7 (Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)-)

• Product Name: Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)-
• CAS No: 38229-29-7
• MF: C₁₂H₇N₅O₈
• MW: 349.212682008743
• CID: 320368
• PubChem ID: 3015966
• Update Time: 2025-04-19

Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4,6-trinitro-N-(2-nitrophenyl)-
• 2,4,6-Trinitro-N-(2-nitrophenyl)aniline
• DTXSID60191620
• 2,4,6-Trinitro-N-(2-nitrophenyl)benzenamine
• EINECS 253-841-2
• 38229-29-7
• A7LR7J37E7
• 2,2',4,6-Tetranitrodiphenylamine
• Benzenamine, 2,4,6-trinitro-N-(2-nitrophenyl)-
• NS00030363

• Inchi： 1S/C12H7N5O8/c18-14(19)7-5-10(16(22)23)12(11(6-7)17(24)25)13-8-3-1-2-4-9(8)15(20)21/h1-6,13H
• InChI Key： ZFEJLICGFDNABR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1NC1C=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 349.02951
• Monoisotopic Mass: 349.02946220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 184.59